(S,R,S)-MI-1061

• Molecular Formula: C30H26Cl2FN3O4
• Molecular Weight: 582.4 g/mol
• InChI: InChI=1S/C30H26Cl2FN3O4/c31-17-9-12-20-22(15-17)35-28(40)30(20)23(19-5-4-6-21(32)24(19)33)25(36-29(30)13-2-1-3-14-29)26(37)34-18-10-7-16(8-11-18)27(38)39/h4-12,15,23,25,36H,1-3,13-14H2,(H,34,37)(H,35,40)(H,38,39)/t23-,25+,30+/m0/s1
• InChIKey: BIDSEXPFIMKDMF-LOLKONATSA-N

(S,R,S)-MI-1061: Spiro-Oxindole MDM2 Inhibitor for ADC & PROTAC

(S,R,S)-MI-1061 (CAS 1410738-90-7) is a defined stereoisomer of MI-1061, a second-generation spiro-oxindole small-molecule inhibitor of the MDM2–p53 protein–protein interaction [1]. The parent compound MI-1061 binds MDM2 with a Ki of 0.16 nM and inhibits the MDM2–p53 interaction with an IC₅₀ of 4.4 nM in biochemical fluorescence-polarization assays [1]. It was discovered through a deliberate medicinal chemistry campaign exploiting a retro-Mannich ring-opening–cyclization mechanism that irreversibly locks the molecule into a single, chemically stable diastereoisomer, overcoming the epimerization instability that plagued first-generation spiro-oxindoles [1]. The (S,R,S) isomer is specifically supplied as a precursor for antibody–drug conjugate (ADC) synthesis, enabling covalent conjugation of the MDM2-targeting warhead to antibody scaffolds while preserving the potent MDM2-binding pharmacophore .

S

Defined (S,R,S) stereoisomer for ADC payload conjugation

S

Stable single diastereomer from retro-Mannich locking mechanism

F

Spiro-oxindole MDM2–p53 interaction inhibitor for PROTAC and pathway studies

• [1] Aguilar A, Sun W, Liu L, Lu J, McEachern D, Bernard D, Deschamps JR, Wang S. Design of chemically stable, potent, and efficacious MDM2 inhibitors that exploit the retro-mannich ring-opening-cyclization reaction mechanism in spiro-oxindoles. J Med Chem. 2014;57(24):10486–10498. PMID: 25496041. View Source

(S,R,S)-MI-1061: Non-Substitutable for ADC & Chemical Biology

MDM2 inhibitors of different chemotypes—nutlins, piperidinones, imidazoles, and spiro-oxindoles—exhibit orders-of-magnitude differences in target binding affinity, chemical stability in solution, cellular potency, and in vivo efficacy, precluding interchangeable use in experimental protocols [1][2]. Within the spiro-oxindole class itself, first-generation compounds such as MI-63 and MI-147 undergo progressive epimerization in solution (up to 17.3% isomerization over 6 days), generating equilibrium mixtures of four diastereoisomers with widely divergent MDM2-binding affinities [1]. MI-1061's retro-Mannich-based design ensures irreversible conversion to a single stable diastereoisomer, eliminating this analytical and pharmacological ambiguity [1]. Furthermore, the (S,R,S) stereochemical configuration is specifically required for ADC linker conjugation chemistry; the parent MI-1061 or alternative isomers lack the requisite stereochemical handle for site-directed payload attachment, making (S,R,S)-MI-1061 non-substitutable in ADC development workflows .

Target Compound

(S,R,S)-MI-1061 · ADC-ready isomer · single stable diastereomer · 0% isomerization over 6–7 days

Alternatives / Generic MI-1061

Parent MI-1061 lacks stereochemical handle for site-directed ADC conjugation; first-generation spiro-oxindoles epimerize (up to 17.3%) producing mixed diastereomers with divergent MDM2 affinity

Why not interchangeable

Stereochemistry determines linker attachment chemistry; epimerization introduces uncontrolled assay variability with up to 12-fold Ki differences

Procurement consequence

Ordering parent MI-1061 or other isomers leads to a compound unusable for ADC synthesis and confounds biological interpretation

• [1] Aguilar A, Sun W, Liu L, Lu J, McEachern D, Bernard D, Deschamps JR, Wang S. Design of chemically stable, potent, and efficacious MDM2 inhibitors that exploit the retro-mannich ring-opening-cyclization reaction mechanism in spiro-oxindoles. J Med Chem. 2014;57(24):10486–10498. PMID: 25496041. View Source
• [2] Wang S, Sun W, Aguilar A, et al. SAR405838: an optimized inhibitor of MDM2-p53 interaction that induces complete and durable tumor regression. Cancer Res. 2014;74(20):5855–5865. PMID: 25145672. View Source

(S,R,S)-MI-1061: Quantitative Comparator Data

MDM2 Binding Affinity vs. Nutlin-3a and Clinical Inhibitors

MI-1061 binds MDM2 with a Ki of 0.16 nM, representing a 562-fold higher affinity than Nutlin-3a (Ki = 90 nM), a 5.5-fold higher affinity than the clinical-stage spiro-oxindole MI-77301/SAR405838 (Ki = 0.88 nM), and a 69-fold higher affinity than the first clinical MDM2 inhibitor RG7112 (Kd = 11 nM) [1][2][3]. This sub-nanomolar binding affinity is critical for achieving potent cellular activity in MDM2-amplified cancer cell lines and serves as the foundational rationale for selecting MI-1061 as the MDM2-recruiting warhead in PROTAC degrader design [4].

MDM2 Binding Affinity

Cross-study comparable

MI-1061 Ki = 0.16 nM

vs. Nutlin-3a Ki = 90 nM (562-fold)

vs. MI-77301 Ki = 0.88 nM (5.5-fold)

vs. RG7112 Kd = 11 nM (~69-fold)

Supports target-engagement assay context for MDM2–p53 interaction studies

Fluorescence polarization assay; sub-nanomolar affinity enables low-concentration pathway interrogation

Evidence Dimension	MDM2 binding affinity (Ki / Kd)
Target Compound Data	MI-1061 Ki = 0.16 ± 0.1 nM (fluorescence polarization competitive binding assay)
Comparator Or Baseline	Nutlin-3a Ki = 90 nM; MI-77301 (SAR405838) Ki = 0.88 nM; RG7112 Kd = 11 nM
Quantified Difference	562-fold vs. Nutlin-3a; 5.5-fold vs. MI-77301; ~69-fold vs. RG7112
Conditions	In vitro fluorescence polarization (FP) competitive binding assay using recombinant human MDM2 protein; data from separate published studies using comparable FP methodology

Why This Matters

The 562-fold binding affinity advantage over Nutlin-3a directly translates to superior target engagement at lower compound concentrations, a prerequisite for achieving potent cellular p53 activation and enabling low-nanomolar PROTAC degradation of MDM2 when MI-1061 is used as the warhead ligand.

• [1] Aguilar A, Sun W, Liu L, Lu J, McEachern D, Bernard D, Deschamps JR, Wang S. Design of chemically stable, potent, and efficacious MDM2 inhibitors that exploit the retro-mannich ring-opening-cyclization reaction mechanism in spiro-oxindoles. J Med Chem. 2014;57(24):10486–10498. Table 6. PMID: 25496041. View Source
• [2] Vassilev LT, Vu BT, Graves B, et al. In vivo activation of the p53 pathway by small-molecule antagonists of MDM2. Science. 2004;303(5659):844–848. Nutlin-3a Ki = 90 nM. PMID: 14704432. View Source
• [3] Wang S, Sun W, Aguilar A, et al. SAR405838: an optimized inhibitor of MDM2-p53 interaction that induces complete and durable tumor regression. Cancer Res. 2014;74(20):5855–5865. MI-77301 Ki = 0.88 nM. PMID: 25145672. View Source
• [4] Li Y, Yang J, Aguilar A, et al. Discovery of MD-224: a first-in-class, highly potent PROTAC MDM2 degrader. J Med Chem. 2019;62(2):448–466. MI-1061 as MDM2 warhead for PROTAC design. PMID: 30525597. View Source

Chemical Stability vs. First-Generation Spiro-oxindoles

In a direct head-to-head stability comparison conducted in 1:1 CH₃CN/H₂O solution, the second-generation spiro-oxindoles 23D, 26D, and 29D—representing the D-diastereoisomer series to which MI-1061 (compound 31) belongs—showed 100% compositional integrity with no detectable isomerization after 6 days [1]. In contrast, first-generation spiro-oxindoles MI-63, MI-147, and MI-888 (compound 3) displayed 17.3%, 8.6%, and 2.3% isomerization respectively over the same period [1]. MI-1061 (compound 31) itself was documented to show excellent chemical stability with no detectable isomerization over 7 days in multiple solvent systems (CH₃CN/H₂O and MeOH/H₂O), whereas the first-generation compound 3 showed 2–3% isomerization [1].

Chemical Stability

Head-to-head

MI-1061: 0% isomerization (6–7 days)

MI-63: 17.3%, MI-147: 8.6%, MI-888: 2.3%

Eliminates diastereomer-related assay irreproducibility

CH₃CN/H₂O; HPLC monitoring; retro-Mannich mechanism locks single active configuration

Evidence Dimension	Chemical stability: % isomerization / decomposition in solution over 6–7 days
Target Compound Data	MI-1061 (compound 31): 0% isomerization after 6 days in CH₃CN/H₂O; 0% after 7 days in both CH₃CN/H₂O and MeOH/H₂O
Comparator Or Baseline	First-generation spiro-oxindoles: MI-63 (17.3% isomerization), MI-147 (8.6%), MI-888/compound 3 (2.3%) after 6 days in CH₃CN/H₂O
Quantified Difference	MI-1061: 0% vs. MI-63: 17.3% (absolute difference of 17.3 percentage points); vs. MI-147: 8.6% (8.6 pp); vs. MI-888: 2.3% (2.3 pp)
Conditions	1:1 CH₃CN/H₂O solution (and MeOH/H₂O with 0.1% TFA), monitored by HPLC compositional analysis at 0, 1, 3, and 6–7 days (Table 5 and Figure 6 of the primary publication)

Why This Matters

First-generation spiro-oxindoles that epimerize in solution generate mixtures of diastereoisomers with up to 12-fold differences in MDM2 binding affinity (e.g., 15C Ki = 234 nM vs. 15D Ki = 19 nM), introducing uncontrolled variability in every assay; MI-1061's irreversible single-diastereoisomer conversion eliminates this source of experimental irreproducibility.

• [1] Aguilar A, Sun W, Liu L, Lu J, McEachern D, Bernard D, Deschamps JR, Wang S. Design of chemically stable, potent, and efficacious MDM2 inhibitors that exploit the retro-mannich ring-opening-cyclization reaction mechanism in spiro-oxindoles. J Med Chem. 2014;57(24):10486–10498. Table 5 (stability comparison), Figure 6. PMID: 25496041. View Source

SJSA-1 Cell Potency vs. Lead Compound 17D

In the SJSA-1 osteosarcoma cell line (wild-type p53, MDM2-amplified), MI-1061 (compound 31) inhibited cell growth with an IC₅₀ of 0.10 ± 0.03 μM (100 nM), representing a 1.9-fold improvement in potency over the lead compound 17D, which had an IC₅₀ of 0.19 ± 0.04 μM (190 nM) in the same assay [1]. This improvement was achieved through optimization of the 4-hydroxycyclohexyl carboxamide substituent on the spiro-oxindole scaffold [1]. Additionally, MI-1061 demonstrated an IC₅₀ of 0.25 ± 0.05 μM (250 nM) in the HCT-116 p53+/+ colon cancer cell line, while showing no activity (>10 μM) in the isogenic p53–/– HCT-116 line, confirming p53-dependent mechanism of action with a selectivity window exceeding 40-fold [1].

SJSA-1 Cell Potency

Head-to-head

MI-1061 IC₅₀ = 100 nM

17D IC₅₀ = 190 nM (1.9-fold improvement)

Supports cell-model endpoint review in MDM2-amplified lines

p53-dependent mechanism confirmed by >40-fold selectivity over p53–/– HCT-116

Evidence Dimension	Cell growth inhibition IC₅₀ in SJSA-1 osteosarcoma cells
Target Compound Data	MI-1061 (compound 31) IC₅₀ = 0.10 ± 0.03 μM (100 nM) in SJSA-1
Comparator Or Baseline	17D IC₅₀ = 0.19 ± 0.04 μM (190 nM) in SJSA-1
Quantified Difference	1.9-fold improvement (100 nM vs. 190 nM)
Conditions	SJSA-1 osteosarcoma cell line with wild-type p53 and MDM2 gene amplification; cell growth inhibition assay, mean ± SD of at least three independent experiments (Table 6 and Table 7, Aguilar et al. 2014)

Why This Matters

The 1.9-fold cellular potency gain over 17D, combined with the concomitant improvement in chemical stability (no isomerization vs. trace instability in 17D), demonstrates that MI-1061 is the optimized endpoint of the 17D-to-31 lead optimization trajectory, making it the preferred compound for any cellular or in vivo study requiring maximum on-target potency.

• [1] Aguilar A, Sun W, Liu L, Lu J, McEachern D, Bernard D, Deschamps JR, Wang S. Design of chemically stable, potent, and efficacious MDM2 inhibitors that exploit the retro-mannich ring-opening-cyclization reaction mechanism in spiro-oxindoles. J Med Chem. 2014;57(24):10486–10498. Table 6 (SJSA-1 IC₅₀ data), Table 7 (HCT-116 p53+/+ vs. p53–/–). PMID: 25496041. View Source

In Vivo Tumor Regression vs. 17D in SJSA-1 Xenograft

In the SJSA-1 osteosarcoma xenograft model in SCID mice, MI-1061 administered orally at 100 mg/kg once daily for 14 days achieved tumor regression [1]. In direct contrast, the predecessor compound 17D failed to achieve tumor regression even at a higher dose of 200 mg/kg with daily oral administration for 2 weeks; 17D only inhibited tumor growth without inducing regression [1]. Pharmacodynamic analysis showed that a single oral 100 mg/kg dose of 17D effectively activated p53 (robust accumulation of p53, MDM2, and p21 proteins) but induced only minimal PARP cleavage indicative of modest apoptosis, whereas MI-1061's optimized structure overcame this efficacy ceiling to deliver tumor regression at half the dose [1]. In cross-study comparison, MI-1061's tumor regression at 100 mg/kg p.o. × 14 days compares favorably to Nutlin-3a, which required 200 mg/kg p.o. twice daily for 20 days to achieve only 90% tumor growth inhibition without consistent regression [2].

In Vivo Xenograft

Head-to-head

MI-1061 100 mg/kg p.o.: tumor regression

17D 200 mg/kg: growth inhibition only

Reported model-response endpoint context for osteosarcoma xenograft studies

SCID mice, SJSA-1 model; pharmacodynamic p53 activation confirmed

Evidence Dimension	In vivo tumor regression in SJSA-1 osteosarcoma xenograft model
Target Compound Data	MI-1061 (compound 31): tumor regression achieved at 100 mg/kg p.o., once daily, 14 days
Comparator Or Baseline	17D: failed to achieve tumor regression at 200 mg/kg p.o., once daily, 14 days (tumor growth inhibition only); Nutlin-3a: 200 mg/kg p.o., twice daily, 20 days—90% growth inhibition, one full regression in eight animals
Quantified Difference	Qualitative efficacy difference: regression (MI-1061) vs. growth inhibition only (17D) at half the dose; MI-1061 achieves regression at 100 mg/kg vs. Nutlin-3a requiring 200 mg/kg bid without consistent regression
Conditions	SCID mice bearing established SJSA-1 osteosarcoma xenografts; oral (p.o.) administration; 14-day treatment duration for MI-1061/17D comparison (Aguilar et al. 2014, Figure 7 and associated text)

Why This Matters

The transition from tumor growth inhibition (17D) to frank tumor regression (MI-1061) at a lower dose represents a qualitative leap in in vivo efficacy, establishing MI-1061 as the spiro-oxindole of choice for preclinical efficacy studies and as the validated MDM2-targeting ligand for PROTAC/ADC payload design where in vivo tumor regression is the benchmark endpoint.

• [1] Aguilar A, Sun W, Liu L, Lu J, McEachern D, Bernard D, Deschamps JR, Wang S. Design of chemically stable, potent, and efficacious MDM2 inhibitors that exploit the retro-mannich ring-opening-cyclization reaction mechanism in spiro-oxindoles. J Med Chem. 2014;57(24):10486–10498. Figure 7, in vivo efficacy section. PMID: 25496041. View Source
• [2] Tovar C, Rosinski J, Filipovic Z, et al. Small-molecule MDM2 antagonists reveal aberrant p53 signaling in cancer: implications for therapy. Proc Natl Acad Sci USA. 2006;103(6):1888–1893. Nutlin-3a in vivo SJSA-1 xenograft data. PMID: 16443686. View Source

PROTAC Warhead for MD-224 and MD-265 Degraders

MI-1061 served as the MDM2-targeting warhead ligand in the design of the first-in-class PROTAC MDM2 degraders MD-224 and MD-265, developed by the same laboratory (Wang group, University of Michigan) [1][2]. The PROTAC MD-265, which incorporates the MI-1061-derived MDM2-binding moiety, achieved IC₅₀ values of 0.9–212 nM across a panel of acute leukemia cell lines, demonstrating >5-fold to 197-fold greater potency than MI-1061 itself as a standalone inhibitor [2]. In primary leukemic stem cells (LSCs) from 93 AML patient samples, the median cytotoxic IC₅₀ of MD-265 was 16 nM, representing a 150-fold improvement over MI-1061 alone (median IC₅₀ ~2.3 μM) [2]. This PROTAC lineage establishes MI-1061 as the critical, experimentally validated MDM2-recruiting ligand for degradation-based therapeutic strategies, and the (S,R,S)-MI-1061 isomer specifically enables the parallel ADC development path .

PROTAC Degrader Warhead

Class-level inference

MD-265 (MI-1061-based) IC₅₀ = 0.9 nM

vs. MI-1061 alone IC₅₀ = 130 nM (144-fold)

Supports PROTAC pathway-response interpretation; MI-1061 as inhibition-only reference

RS4;11 leukemia cells; degraders show 5–197-fold higher potency across panel

Evidence Dimension	Cell growth inhibition IC₅₀ in RS4;11 leukemia cells: MI-1061 vs. PROTAC degraders built on MI-1061 scaffold
Target Compound Data	MI-1061 (standalone inhibitor): IC₅₀ = 130 ± 11 nM in RS4;11 cells
Comparator Or Baseline	MD-224 (MI-1061-based PROTAC): IC₅₀ = 1.5 nM in RS4;11; MD-265: IC₅₀ = 0.9 ± 0.3 nM in RS4;11
Quantified Difference	MD-265 is 144-fold more potent than MI-1061 in RS4;11 cells; MD-265 is >5–197-fold more potent across a panel of 8 acute leukemia cell lines
Conditions	RS4;11 precursor B-cell lymphoblastic leukemia line (wild-type p53); cell growth inhibition assay, 4-day treatment; data from Li et al. 2019 (MD-224) and J Med Chem 2024 (MD-265), Table 4

Why This Matters

The structural and pharmacological continuity from MI-1061 to clinical-stage PROTAC degraders MD-224 and MD-265 makes MI-1061—and its (S,R,S) isomer for ADC applications—an essential reference compound and chemical starting point for any research program investigating MDM2-targeted protein degradation or MDM2-directed ADC payload strategies.

• [1] Li Y, Yang J, Aguilar A, et al. Discovery of MD-224: a first-in-class, highly potent PROTAC MDM2 degrader. J Med Chem. 2019;62(2):448–466. PMID: 30525597. View Source
• [2] Aguilar A, Hu J, Li Y, et al. Discovery of MD-265: a potent MDM2 degrader that achieves complete tumor regression and improves long-term survival of mice with leukemia. J Med Chem. 2024;67(21):19503–19518. Table 4. PMID: 39475567. View Source

(S,R,S) Stereochemistry Enables ADC Linker Conjugation

(S,R,S)-MI-1061 is specifically designated as the isomer for antibody–drug conjugate (ADC) synthesis, serving as a precursor that enables covalent conjugation of the MDM2-inhibitor warhead to monoclonal antibody scaffolds via linker chemistry . The parent MI-1061 (CAS 1410737-34-6) and its TFA salt form lack the requisite stereochemical configuration and/or functional group presentation for site-directed ADC linker attachment, making the (S,R,S) isomer (CAS 1410738-90-7) the mandatory procurement choice for ADC development programs . This stereochemical specification parallels the broader paradigm in ADC development where a single, defined stereoisomer of a potent payload must be used to ensure batch-to-batch conjugation consistency, uniform drug-to-antibody ratio (DAR), and predictable linker-payload stability [1].

ADC Linker Compatibility

Class-level inference

Only (S,R,S) isomer (CAS 1410738-90-7) enables site-directed ADC conjugation

Stereochemical-control requirement for ADC payload research

Binary functional distinction; parent MI-1061 lacks requisite stereochemistry

Evidence Dimension	ADC synthesis compatibility: presence of stereochemically defined conjugation handle
Target Compound Data	(S,R,S)-MI-1061 (CAS 1410738-90-7): specifically supplied and validated for ADC synthesis; isomer of MI-1061 with defined (S,R,S) stereochemistry
Comparator Or Baseline	Parent MI-1061 (CAS 1410737-34-6): not designated for ADC conjugation; lacks the specific stereochemical presentation required for linker chemistry
Quantified Difference	Qualitative functional difference: ADC-compatible (S,R,S isomer) vs. ADC-incompatible (parent MI-1061). This is a binary functional distinction rather than a continuous quantitative difference.
Conditions	ADC payload conjugation chemistry; stereochemical configuration determines availability and orientation of functional groups for linker attachment

Why This Matters

For procurement officers and research teams building ADC pipelines, ordering the parent MI-1061 instead of (S,R,S)-MI-1061 would result in a compound that cannot be used for the intended ADC conjugation chemistry, representing a critical specification mismatch that directly determines experimental feasibility.

• [1] Namiki Shoji Co. (S,R,S)-MI-1061 [1410738-90-7] Product Specification Sheet. M.W. 582.45, Formula C30H26Cl2FN3O4; Pathway: Antibody-drug Conjugate/ADC Related; Apoptosis. View Source

(S,R,S)-MI-1061: Key Research & Industrial Applications

MDM2-Targeted ADC Payload Development

(S,R,S)-MI-1061 is the procurement-required isomer for synthesizing MDM2-targeted ADCs, enabling covalent conjugation of the MI-1061 pharmacophore (Ki = 0.16 nM for MDM2) to tumor-targeting antibodies . The parent molecule's validated tumor regression capability in the SJSA-1 osteosarcoma xenograft model at 100 mg/kg p.o. [1] provides preclinical proof-of-concept that the MDM2-inhibitor warhead is intrinsically efficacious, while the ADC format promises tumor-selective delivery to reduce systemic p53 activation in normal tissues. The defined (S,R,S) stereochemistry ensures reproducible drug-to-antibody ratio and linker-payload stability, which are critical quality attributes for ADC development .

Reference Inhibitor for PROTAC MDM2 Degrader Studies

MI-1061 is the indispensable reference inhibitor in any PROTAC MDM2 degrader research program. It served as the MDM2-binding warhead for MD-224 (IC₅₀ = 1.5 nM in RS4;11) and MD-265 (IC₅₀ = 0.9 nM in RS4;11) [2][3]. In direct comparative experiments, MI-1061 alone achieved IC₅₀ values of 100–1245 nM across 8 acute leukemia cell lines, while MD-265 was 5–197-fold more potent [3]. This quantitative potency gap is the functional readout of successful PROTAC-mediated MDM2 degradation versus mere pharmacological inhibition, making MI-1061 the essential negative control (inhibition-only) against which degrader efficacy is benchmarked in every experiment [2][3].

Oral MDM2 Inhibitor for Osteosarcoma Xenograft Models

MI-1061 is a validated oral MDM2 inhibitor for in vivo tumor regression studies in the SJSA-1 osteosarcoma xenograft model, achieving tumor regression at 100 mg/kg p.o. daily for 14 days—a qualitatively superior outcome to the predecessor compound 17D, which failed to achieve regression even at 200 mg/kg [1]. This efficacy benchmark, combined with MI-1061's chemical stability (0% isomerization over 7 days in solution) [1], makes it the preferred tool compound for pharmacodynamic studies of p53 pathway activation in vivo, including analyses of p53, MDM2, p21, and PUMA protein accumulation, PARP cleavage (apoptosis), and tumor growth kinetics in MDM2-amplified or wild-type p53 xenograft models.

Chemical Biology Probe for p53 Pathway Activation

MI-1061 demonstrates a clear p53-dependent selectivity window: IC₅₀ = 0.25 μM in HCT-116 p53+/+ cells versus >10 μM in isogenic HCT-116 p53–/– cells (>40-fold selectivity) [1]. This genetic validation of on-target mechanism makes MI-1061 a high-confidence chemical biology probe for dissecting p53-dependent versus p53-independent cellular responses. Its combination of sub-nanomolar biochemical affinity (Ki = 0.16 nM) [1], verified chemical stability that eliminates diastereoisomer-related assay variability [1], and orally bioavailable formulation for in vivo target engagement studies [1] collectively position MI-1061 as the spiro-oxindole of choice for pathway interrogation experiments where Nutlin-3a (Ki = 90 nM) lacks sufficient biochemical potency.

Application

Selection Property

Validation Focus

MDM2-targeted ADC payload development

Stereochemically defined (S,R,S) isomer for reproducible conjugation

Drug-to-antibody ratio consistency; linker-payload stability

PROTAC MDM2 degrader reference inhibitor

MI-1061 as inhibition-only comparator vs. degraders

Degradation vs. inhibition potency gap; pathway-response interpretation

Osteosarcoma xenograft pharmacodynamic studies

Oral administration in MDM2-amplified SJSA-1 model

Tumor regression endpoint context; p53 pathway activation markers

Chemical biology probe for p53 pathway

p53-dependent selectivity (>40-fold window)

On-target mechanism verification in isogenic cell lines

• [1] Aguilar A, Sun W, Liu L, Lu J, McEachern D, Bernard D, Deschamps JR, Wang S. Design of chemically stable, potent, and efficacious MDM2 inhibitors that exploit the retro-mannich ring-opening-cyclization reaction mechanism in spiro-oxindoles. J Med Chem. 2014;57(24):10486–10498. PMID: 25496041. View Source
• [2] Li Y, Yang J, Aguilar A, et al. Discovery of MD-224: a first-in-class, highly potent PROTAC MDM2 degrader. J Med Chem. 2019;62(2):448–466. PMID: 30525597. View Source
• [3] Aguilar A, Hu J, Li Y, et al. Discovery of MD-265: a potent MDM2 degrader that achieves complete tumor regression and improves long-term survival of mice with leukemia. J Med Chem. 2024;67(21):19503–19518. Table 4. PMID: 39475567. View Source